5-(Ethylsulfanyl)-N-methyl-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS No.: 61516-01-6
• Molecular Formula: C6H9N3O2S2
• Molecular Weight: 219.3 g/mol
• IUPAC Name: 5-ethylsulfanyl-N-methyl-3-oxo-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C6H9N3O2S2/c1-3-12-6-8-5(11)9(13-6)4(10)7-2/h3H2,1-2H3,(H,7,10)
• InChI Key: POTUKFUOXMKEDW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=O)N(S1)C(=O)NC

Description

5-(Ethylsulfanyl)-N-methyl-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C6H9N3O2S2 and its molecular weight is 219.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.4 ml of triethylamine and 10 ml of methyl isocyanate were added to a solution of 20.3 g of 3-hydroxy-5-ethylthio-1,2,4-thiadiazole in 100 ml of tetrahydrofuran and the mixture was stirred at 20° C for 1 hour, cooled to -10° C and filtered. The product was crystallized from ethyl acetate to obtain 18 g of 2-(N-methylcarbamoyl)-5-ethylthio-1,2,4-thiadiazole-3-one melting at 131° C.